Cas no 920036-14-2 (Benzonitrile, 3-(3-hydroxy-5-methylphenoxy)-)

• Product Name: Benzonitrile, 3-(3-hydroxy-5-methylphenoxy)-
• CAS No: 920036-14-2
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 759087
• PubChem ID: 71424395
• Update Time: 2025-04-19

Benzonitrile, 3-(3-hydroxy-5-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(3-hydroxy-5-methylphenoxy)-
• 3-(3-hydroxy-5-methylphenoxy)benzonitrile
• DTXSID70843188
• FT-0746400
• 920036-14-2

• Inchi： 1S/C14H11NO2/c1-10-5-12(16)8-14(6-10)17-13-4-2-3-11(7-13)9-15/h2-8,16H,1H3
• InChI Key： NBVSRBQQOYTHFD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)C1=CC(=CC(C)=C1)O

Computed Properties

• Exact Mass: 225.078978594g/mol
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53.2Ų